50-10-2

Oxyphenonium bromide

In Stock

• CAS RN:
• 50-10-2

• Formula:
• C21H34BrNO3

• InChI:
• InChI=1S/C21H34NO3.BrH/c1-4-22(3,5-2)16-17-25-20(23)21(24,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6,8-9,12-13,19,24H,4-5,7,10-11,14-17H2,1-3H3;1H/q+1;/p-1

• InChIKey:
• 2-(2-cyclohexyl-2-hydroxy-2-phenylacetyl)oxyethyl-diethyl-methylazanium;bromide

• Oxyphenonium is an antagonist of muscarinic acetylcholine receptors that binds to muscarinic receptors on isolated guinea pig atria and ileum (Kds = 0.11 and 0.17 nM, respectively). In vivo, oxyphenonium reverses carbaminocholine- and acetylcholine-induced decreases in blood pressure in anesthetized cats (ED50s = 0.591 and 1 μg/kg, respectively). It decreases rumenal ulcer formation in rats and suppresses insulin-induced gastric secretion in dogs with gastric fistulas. Oxyphenonium also prevents form-deprivation myopia (FDM) in a chick model of experimental myopia. Formulations containing oxyphenonium have been used to treat peptic ulcers.
  Oxyphenonium bromide is a quaternary ammonium anticholinergic agent with peripheral side effects similar to those of atropine. It is used as an adjunct in the treatment of gastric and duodenal ulcer, and to relieve visceral spasms. The ...

4-Isopropyl-N-phenylaniline

In Stock

• CAS RN:
• 5650-10-2

• Formula:
• C15H17N

• InChI:
• InChI=1S/C15H17N/c1-12(2)13-8-10-15(11-9-13)16-14-6-4-3-5-7-14/h3-12,16H,1-2H3

• InChIKey:
• HKQBGDOVZRQTMC-UHFFFAOYSA-N

• 4-Isopropyl-N-phenylaniline is a useful research compound. Its molecular formula is C15H17N and its molecular weight is 211.3 g/mol. The purity is usually 95%.

Thiocyanic acid, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl ester

• CAS RN:
• 26650-10-2

• Formula:
• C11H4F17NS

• InChI:
• InChI=1S/C11H4F17NS/c12-4(13,1-2-30-3-29)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h1-2H2

• InChIKey:
• QLKXZNKNUBWTFP-UHFFFAOYSA-N

• Thiocyanic acid, 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl ester is a useful research compound. Its molecular formula is C11H4F17NS and its molecular weight is 505.2 g/mol. The purity is usually 95%.

2-Ethylcyclopropane-1-carboxylic acid

In Stock

• CAS RN:
• 68850-10-2

• Formula:
• C6H10O2

• InChI:
• InChI=1S/C6H10O2/c1-2-4-3-5(4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)

• InChIKey:
• NEZWQTAIJWQNHI-UHFFFAOYSA-N

• 2-Ethylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C6H10O2 and its molecular weight is 114.144. The purity is usually 95%.

1-(4-Methoxyphenyl)pyridinium

• CAS RN:
• 42850-10-2

• Formula:
• C12H12NO+

• InChI:
• InChI=1S/C12H12NO/c1-14-12-7-5-11(6-8-12)13-9-3-2-4-10-13/h2-10H,1H3/q+1

• InChIKey:
• MQZMAANIXZONAE-UHFFFAOYSA-N

• 1-(4-Methoxyphenyl)pyridinium, also known as 1-(4-Methoxyphenyl)pyridinium, is a useful research compound. Its molecular formula is C12H12NO+ and its molecular weight is 186.23 g/mol. The purity is usually 95%.

3-(3-Chloro-5-fluorophenyl)-4'-methylpropiophenone

In Stock

• CAS RN:
• 898750-10-2

• Formula:
• C16H14ClFO

• InChI:
• InChI=1S/C16H14ClFO/c1-11-2-5-13(6-3-11)16(19)7-4-12-8-14(17)10-15(18)9-12/h2-3,5-6,8-10H,4,7H2,1H3

• InChIKey:
• HNBLWYYKDOYTMS-UHFFFAOYSA-N

• 3-(3-Chloro-5-fluorophenyl)-4'-methylpropiophenone is a useful research compound. Its molecular formula is C16H14ClFO and its molecular weight is 276.73 g/mol. The purity is usually 95%.

2-Amino-1-(3,4-dichlorophenyl)ethanone

Usually In Stock

• CAS RN:
• 380650-10-2

• Formula:
• C8H7Cl2NO

• InChI:
• InChI=1S/C8H7Cl2NO/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3H,4,11H2

• InChIKey:
• JDUXXGSLDNSUNQ-UHFFFAOYSA-N

• 2-Amino-1-(3,4-dichlorophenyl)ethanone is a useful research compound. Its molecular formula is C8H7Cl2NO and its molecular weight is 204.05 g/mol. The purity is usually 95%.

Fmoc-His-OMe (Fmoc-L-His-OMe)

In Stock

• CAS RN:
• 160450-10-2

• Formula:
• C22H21N3O4

• InChI:
• InChI=1S/C22H21N3O4/c1-28-21(26)20(10-14-11-23-13-24-14)25-22(27)29-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,11,13,19-20H,10,12H2,1H3,(H,23,24)(H,25,27)/t20-/m0/s1

• InChIKey:
• YJYNUBXPJQOMJC-FQEVSTJZSA-N

• Fmoc-His-OMe (Fmoc-L-His-OMe) is a useful research compound. Its molecular formula is C22H21N3O4 and its molecular weight is 391.4 g/mol. The purity is usually 95%.

3-(2-chlorophenyl)-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide

In Stock

• CAS RN:
• 403650-10-2

• Formula:
• C20H19ClN4O4

• InChI:
• InChI=1S/C20H19ClN4O4/c1-27-17-10-19(29-3)18(28-2)8-12(17)11-22-25-20(26)16-9-15(23-24-16)13-6-4-5-7-14(13)21/h4-11H,1-3H3,(H,23,24)(H,25,26)/b22-11+

• InChIKey:
• HQOSWSUQACLRRX-SSDVNMTOSA-N

• 3-(2-chlorophenyl)-N'-[(E)-(2,4,5-trimethoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C20H19ClN4O4 and its molecular weight is 414.85. The purity is usually 95%.

Ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851950-10-2

• Formula:
• C23H24ClN3O4S

• InChI:
• InChI=1S/C23H24ClN3O4S/c1-2-31-23(30)20-17-13-32-21(25-18(28)12-14-6-4-3-5-7-14)19(17)22(29)27(26-20)16-10-8-15(24)9-11-16/h8-11,13-14H,2-7,12H2,1H3,(H,25,28)

• InChIKey:
• IYOWSVQRNIINCQ-UHFFFAOYSA-N

• Ethyl 3-(4-chlorophenyl)-5-(2-cyclohexylacetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H24ClN3O4S and its molecular weight is 473.97. The purity is usually 95%.

4-Phenyl-1,7$l^{6}-dithia-4-azaspiro[4.4]nonane-3,7,7-trione

Usually In Stock

• CAS RN:
• 880450-10-2

• Formula:
• C12H13NO3S2

• InChI:
• InChI=1S/C12H13NO3S2/c14-11-8-17-12(6-7-18(15,16)9-12)13(11)10-4-2-1-3-5-10/h1-5H,6-9H2

• InChIKey:
• BQUMFJLTYKSLIC-UHFFFAOYSA-N

• 4-Phenyl-1,7$l^{6}-dithia-4-azaspiro[4.4]nonane-3,7,7-trione is a useful research compound. Its molecular formula is C12H13NO3S2 and its molecular weight is 283.36. The purity is usually 95%.

N1-(2-cyanophenyl)-N2-(pyridin-2-ylmethyl)oxalamide

In Stock

• CAS RN:
• 898350-10-2

• Formula:
• C15H12N4O2

• InChI:
• InChI=1S/C15H12N4O2/c16-9-11-5-1-2-7-13(11)19-15(21)14(20)18-10-12-6-3-4-8-17-12/h1-8H,10H2,(H,18,20)(H,19,21)

• InChIKey:
• OTZSVEHAVPXOFZ-UHFFFAOYSA-N

• N1-(2-cyanophenyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C15H12N4O2 and its molecular weight is 280.287. The purity is usually 95%.

2-Ethyl-5-methylhexanamide

• CAS RN:
• 102450-10-2

• Formula:
• C9H19NO

• InChI:
• InChI=1S/C9H19NO/c1-4-8(9(10)11)6-5-7(2)3/h7-8H,4-6H2,1-3H3,(H2,10,11)

• InChIKey:
• MXZJHUFPDPEROD-UHFFFAOYSA-N

• 2-Ethyl-5-methylhexanamide, also known as 2-Ethyl-5-methylhexanamide, is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.25 g/mol. The purity is usually 95%.

sodium;N-[(2R)-1-[[(2S)-1-[benzyl(methyl)amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-[1-(3-carboxypropanoyl)indol-3-yl]-1-oxopropan-2-yl]-2-[(4S,7S)-3,6-dioxo-2,5-diazatricyclo[6.2.2.02,7]dodecan-4-yl]ethanimidate

• CAS RN:
• 149250-10-2

• Formula:
• C44H47N6NaO8

• InChI:
• InChI=1S/C44H48N6O8.Na/c1-48(25-28-12-6-3-7-13-28)36(22-27-10-4-2-5-11-27)42(56)47-41(55)33(23-30-26-49(38(52)20-21-39(53)54)35-15-9-8-14-32(30)35)45-37(51)24-34-44(58)50-31-18-16-29(17-19-31)40(50)43(57)46-34;/h2-15,26,29,31,33-34,36,40H,16-25H2,1H3,(H,45,51)(H,46,57)(H,53,54)(H,47,55,56);/q;+1/p-1/t29?,31?,33-,34+,36+,40+;/m1./s1

• InChIKey:
• CDBNFTQVUYFDLS-BLNRAPBNSA-M

• S 16474 is a Neurokinin-1 Receptor Antagonist.

1-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 2549050-10-2

• Formula:
• C10H15N3OS

• InChI:
• InChI=1S/C10H15N3OS/c1-7-6-12-10(15-7)13-4-2-8(3-5-13)9(11)14/h6,8H,2-5H2,1H3,(H2,11,14)

• InChIKey:
• KMPDBHFEOSKPCH-UHFFFAOYSA-N

• 1-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C10H15N3OS and its molecular weight is 225.31 g/mol. The purity is usually 95%.

Methyl 7-(5-fluoro-2-methoxyphenyl)-2-(methylsulfonyl)thieno[3,2-d]pyrimidine-6-carboxylate

In Stock

• CAS RN:
• 1462950-10-2

• Formula:
• C16H13FN2O5S2

• InChI:
• InChI=1S/C16H13FN2O5S2/c1-23-10-5-4-8(17)6-9(10)12-13-11(25-14(12)15(20)24-2)7-18-16(19-13)26(3,21)22/h4-7H,1-3H3

• InChIKey:
• QPNGNXMMUXZFPC-UHFFFAOYSA-N

• Methyl 7-(5-fluoro-2-methoxyphenyl)-2-(methylsulfonyl)thieno[3,2-d]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C16H13FN2O5S2 and its molecular weight is 396.4. The purity is usually 95%.

4-(Aminomethyl)cyclohexanone HCl

In Stock

• CAS RN:
• 1205750-10-2

• Formula:
• C7H14ClNO

• InChI:
• InChI=1S/C7H13NO.ClH/c8-5-6-1-3-7(9)4-2-6;/h6H,1-5,8H2;1H

• InChIKey:
• PJPWFRAEBRUTLF-UHFFFAOYSA-N

• 4-(Aminomethyl)cyclohexanone HCl is a useful research compound. Its molecular formula is C7H14ClNO and its molecular weight is 163.64 g/mol. The purity is usually 95%.